Cas no 106027-68-3 (2-methyl-4-nitro-n-pentadecylaniline)

• Product Name: 2-methyl-4-nitro-n-pentadecylaniline
• CAS No: 106027-68-3
• MF: C₂₂H₃₈N₂O₂
• MW: 362.54932641983
• CID: 1168658
• PubChem ID: 13766059
• Update Time: 2025-04-20

2-methyl-4-nitro-n-pentadecylaniline Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-nitro-n-pentadecylaniline
• 106027-68-3
• DTXSID20548878

• Inchi： 1S/C22H38N2O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-18-23-22-17-16-21(24(25)26)19-20(22)2/h16-17,19,23H,3-15,18H2,1-2H3
• InChI Key： GAVDUVGEOZQBLZ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=C(C)C=1)NCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 362.29354
• Monoisotopic Mass: 362.293328459g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 15
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.3
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• PSA: 55.17